Cas no 64671-00-7 (4-(4-Bromobenzoyl)piperidine hydrochloride)

• Product Name: 4-(4-Bromobenzoyl)piperidine hydrochloride
• CAS No: 64671-00-7
• MF: C₁₂H₁₅BrClNO
• MW: 304.610601663589
• MDL: MFCD06804519
• CID: 501124
• PubChem ID: 13180301
• Update Time: 2025-05-23

4-(4-Bromobenzoyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromobenzoyl)piperidine hydrochloride
• (4-Bromophenyl)(4-piperidyl)methanone Hydrochloride
• (4-bromophenyl)-piperidin-4-ylmethanone,hydrochloride
• METHANONE, (4-BROMOPHENYL)-4-PIPERIDINYL-, HYDROCHLORIDE
• Methanone,(4-bromophenyl)-4-piperidinyl-, hydrochloride (1:1)
• 4-(4-BROMO-BENZOYL)-PIPERIDINE HYDROCHLORIDE
• 4-(4-Bromobenzoyl)piperidine HCl
• (4-BROMOPHENYL)(PIPERIDIN-4-YL)METHANONE HYDROCHLORIDE
• PubChem23417
• C12H15BrClNO
• QNFPAHLLTDNUSX-UHFFFAOYSA-N
• RP06853
• 4-(4-Bromo-benzoyl)-piperidine, HCl

• MDL： MFCD06804519
• Inchi： 1S/C12H14BrNO.ClH/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10;/h1-4,10,14H,5-8H2;1H
• InChI Key： QNFPAHLLTDNUSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1CCNCC1)=O.Cl

Computed Properties

• Exact Mass: 303.00300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 29.10000
• LogP: 3.76220

4-(4-Bromobenzoyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Bromobenzoyl)piperidine hydrochloride

Comprehensive Overview of 4-(4-Bromobenzoyl)piperidine hydrochloride (CAS No. 64671-00-7): Properties, Applications, and Research Insights

4-(4-Bromobenzoyl)piperidine hydrochloride (CAS No. 64671-00-7) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This brominated piperidine derivative features a benzoyl group at the 4-position, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure, C₁₂H₁₄BrNO·HCl, combines a piperidine ring with a 4-bromobenzoyl moiety, offering unique reactivity for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for halogenated aromatic compounds like 4-(4-Bromobenzoyl)piperidine hydrochloride has surged due to their role in drug discovery and material science. Researchers frequently search for "piperidine derivatives in drug design" or "bromobenzoyl compounds for Suzuki reactions," reflecting its relevance in modern synthetic workflows. The compound’s hydrochloride salt form enhances solubility, facilitating its use in high-throughput screening and crystallography studies.

The physicochemical properties of 64671-00-7 include a white to off-white crystalline appearance, with a melting point range of 210–215°C. Its stability under inert conditions makes it suitable for long-term storage, while its UV absorption characteristics (λ_max ~260 nm) enable easy detection in HPLC analysis. These traits align with the growing interest in "analytical methods for brominated compounds" and "QC protocols for pharmaceutical intermediates."

Applications of 4-(4-Bromobenzoyl)piperidine hydrochloride span multiple domains. In pharmaceutical R&D, it serves as a precursor for CNS-targeting agents, leveraging the piperidine scaffold’s affinity for neurological receptors. Additionally, its bromine atom allows functionalization via palladium-catalyzed reactions, a topic often queried as "bromobenzoyl piperidine in Heck coupling." Beyond drug synthesis, it finds niche use in liquid crystal materials and organic electronics due to its planar aromatic system.

From a safety and handling perspective, 64671-00-7 requires standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, users often seek "MSDS for 4-(4-Bromobenzoyl)piperidine HCl" or "storage conditions for brominated intermediates." Proper ventilation and PPE are recommended during handling, reflecting broader industry trends toward "green chemistry practices" and "sustainable synthetic routes."

Ongoing research explores novel derivatives of 4-(4-Bromobenzoyl)piperidine hydrochloride, particularly in kinase inhibitor development and GPCR modulation. Recent publications highlight its utility in "fragment-based drug discovery" (FBDD), addressing trending queries like "piperidine cores in oncology leads." The compound’s versatility ensures its continued prominence in peer-reviewed studies and patent filings.

For procurement, 64671-00-7 is available through specialized chemical suppliers with ≥95% purity. Buyers frequently compare "bulk pricing for bromobenzoyl piperidine" or inquire about "custom synthesis options," underscoring its commercial viability. Documentation typically includes COA (Certificate of Analysis) and NMR/HPLC data, aligning with regulatory expectations for GMP-grade intermediates.

In summary, 4-(4-Bromobenzoyl)piperidine hydrochloride (CAS No. 64671-00-7) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its role in targeted synthesis, coupled with evolving applications in biomaterials, positions it as a compound of enduring scientific and industrial interest.